Cas no 2034523-72-1 (2-(4-chlorophenoxy)-2-methyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
• CAS No: 2034523-72-1
• MF: C₂₁H₂₁ClN₄O₂
• MW: 396.870043516159
• CID: 5379621
• Update Time: 2025-05-23

2-(4-chlorophenoxy)-2-methyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C21H21ClN4O2/c1-21(2,28-18-10-8-16(22)9-11-18)20(27)25-12-17(13-25)26-14-19(23-24-26)15-6-4-3-5-7-15/h3-11,14,17H,12-13H2,1-2H3
• InChI Key： CEHDVHCVFRKGJY-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Additional information on 2-(4-chlorophenoxy)-2-methyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

Compound CAS No. 2034523-72-1: 2-(4-Chlorophenoxy)-2-methyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one

The compound with CAS No. 2034523-72-1, known as 2-(4-chlorophenoxy)-2-methyl-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule consists of several key functional groups, including a chlorophenoxy group, a methyl group, and a triazole ring fused with an azetidine ring system. These structural elements contribute to its versatility and reactivity.

Recent studies have highlighted the importance of the chlorophenoxy group in enhancing the molecule's stability and bioavailability. This group, derived from 4-chlorophenol, plays a critical role in modulating the compound's interactions with biological systems. Additionally, the methyl group attached to the propanone moiety enhances the molecule's lipophilicity, making it more suitable for certain pharmaceutical applications. The triazole ring, a heterocyclic structure known for its aromaticity and stability, further contributes to the compound's robustness and reactivity.

The azetidine ring system in this compound is particularly noteworthy. Azetidine, a four-membered cyclic amine, is known for its rigidity and ability to form strong hydrogen bonds. In this molecule, the azetidine ring is substituted with a phenyltriazol group at position 3, creating a unique structural motif that enhances both its chemical stability and potential for forming supramolecular assemblies. This feature has led researchers to explore its use in drug delivery systems and as a building block for advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. The use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications. Furthermore, computational chemistry techniques have been employed to study the electronic properties and reactivity of this compound, providing valuable insights into its behavior under various conditions.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential inhibitor of key enzymes involved in metabolic disorders. Its ability to modulate enzyme activity without causing significant side effects makes it a promising candidate for drug development. Additionally, its unique structural features make it an attractive candidate for use in materials science, particularly in the development of advanced polymers and nanomaterials.

The integration of this compound into drug delivery systems has also been explored. Its ability to form stable complexes with therapeutic agents enhances their solubility and bioavailability, making it an ideal candidate for targeted drug delivery applications. Researchers have also investigated its use as a scaffold for constructing more complex molecules with enhanced functionalities.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Recent research indicates that it exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, CAS No. 2034523-72-1 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in future scientific endeavors. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make an even greater impact on both academic and industrial landscapes.